1-(Aminomethyl)cyclohexanol

• IUPAC Name: 1-(aminomethyl)cyclohexan-1-ol
• InChI: InChI=1S/C7H15NO/c8-6-7(9)4-2-1-3-5-7/h9H,1-6,8H2
• InChI Key: XUSXTHMTOSFZII-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CN)O
• Molecular Formula: C7H15NO
• DSSTOX Substance ID: DTXSID80193065
• Molecular Weight: 129.20 g/mol
• CAS No.: 4000-72-0, 71412-02-7

Description

1-(Aminomethyl)cyclohexanol is an organic compound with the molecular formula C7H15NO. It is a cyclohexanol derivative where an aminomethyl group is attached to the cyclohexane ring.

Scientific Research Applications

1-(Aminomethyl)cyclohexanol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of specialty chemicals and materials

Safety and Hazards

Safety data indicates that contact with 1-(Aminomethyl)cyclohexanol should be avoided, including inhalation. It should be used in a well-ventilated area and personal protective equipment should be worn when risk of exposure occurs. In case of contact, rinse immediately with plenty of water.

Biochemical Analysis

Biochemical Properties

It is known that this compound can interact with various enzymes and proteins . The nature of these interactions is complex and may involve binding to active sites or allosteric sites, potentially influencing the function of these biomolecules.

Cellular Effects

It is plausible that this compound could influence cell function by interacting with cellular signaling pathways, affecting gene expression, or altering cellular metabolism .

Molecular Mechanism

It is possible that this compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Information on the compound’s stability, degradation, and long-term effects on cellular function in in vitro or in vivo studies is currently lacking .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(Aminomethyl)cyclohexanol can be synthesized through the catalytic hydrogenation of 1-(nitromethyl)cyclohexanol. The process involves the reduction of the nitro group to an amino group using hydrogen gas in the presence of a catalyst such as Raney nickel. The reaction is typically carried out in an acetic acid solvent under controlled temperature conditions to prevent hydrogenolysis and deactivation of the catalyst .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the final product. The use of advanced catalytic systems and continuous flow reactors can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-(Aminomethyl)cyclohexanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form cyclohexanone derivatives.

Reduction: Reduction reactions can further modify the aminomethyl group.

Substitution: The aminomethyl group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include chromic acid and potassium permanganate.

Reduction: Hydrogen gas in the presence of a catalyst like Raney nickel is used for reduction reactions.

Substitution: Electrophiles such as alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed:

Oxidation: Cyclohexanone derivatives.

Reduction: Modified aminomethyl-cyclohexanol compounds.

Substitution: Various substituted cyclohexanol derivatives.

Mechanism of Action

The mechanism of action of 1-(Aminomethyl)cyclohexanol involves its interaction with various molecular targets and pathways. The aminomethyl group can form hydrogen bonds and electrostatic interactions with target molecules, influencing their activity and function. The compound’s effects are mediated through its ability to modulate enzyme activity, receptor binding, and cellular signaling pathways .

Comparison with Similar Compounds

Cyclohexanol: A simple alcohol derivative of cyclohexane.

1-(Nitromethyl)cyclohexanol: A precursor in the synthesis of 1-(Aminomethyl)cyclohexanol.

Cyclohexanone: An oxidized form of cyclohexanol.

Uniqueness: this compound is unique due to the presence of both an amino group and a hydroxyl group on the cyclohexane ring. This dual functionality allows it to participate in a wide range of chemical reactions and interactions, making it a versatile compound in various applications .

Synthesis routes and methods I

Procedure details

1-Aminomethyl-1-cyclohexanol hydrochloride (1 g, 6.04 mmol) was dissolved in cold water and then K2CO3 and ether were added. The mixture was stirred and then the ether layer was separated and the aqueous layer was again extracted with ether. The ether layers were combined, dried over MgSO4 and concentrated to afford 1-aminomethyl-1-cyclohexanol which was mixed with DMSO (3 mL) and 1-ethyl-6-methoxy-1H-pyrazolo[3,4-b]quinoline (0.8 g, 3 mmol). The reaction mixture was stirred at 110° C. overnight and then was partitioned between water and CH2Cl2. The CH2Cl2 layer was separated, dried, filtered and evaporated. The residue was crystallized from CH2Cl2 and recrystallized from acetonitrile to afford 0.65 g of 1-ethyl-6-methoxy-N-[(1-hydroxycyclohexyl)methyl]-1H-pyrazolo[3,4-b]quinolin-4-amine, m.p. 201-°203° C.

Synthesis routes and methods II

Procedure details

To a stirred solution of cyclohexanone cyanohydrin (2 g, 15.98 mmol) in anhydrous THF (40 mL) at rt was added portion-wise LiAlH4 (1.82 g, 47.94 mmol). The reaction vessel was sealed and the mixture was heated at 80° C. for 5 h. The mixture was cooled to 0° C. and water (1 mL), 1M aq NaOH (1 mL), and water (3 mL) were added sequentially. To the resulting mixture was added DCM and saturated aq sodium potassium tartrate, and the mixture stirred for 3 h. The organic layer was separated and further washed with brine. The organic layer was separated, dried over MgSO4, filtered, and concentrated under reduced pressure to afford 1-(aminomethyl)cyclohexanol (1.3 g) which was not purified further. LCMS (ESI) m/z 130 (M+H)+.